Cas no 2454397-64-7 (1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel-)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel-
• CAS No: 2454397-64-7
• MF: C₁₃H₁₄FNO₄
• MW: 267.25
• MDL: MFCD22573909
• CID: 5523365
• PubChem ID: 124547463
• Update Time: 2025-07-23

1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel-
• cis-1-[(benzyloxy)carbonyl]-4-fluoropyrrolidine-3-carboxylic acid
• (3S,4R)-1-((Benzyloxy)carbonyl)-4-fluoropyrrolidine-3-carboxylic acid
• 2454397-64-7
• (3S,4R)-4-fluoro-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
• (3S,4R)-1-[(benzyloxy)carbonyl]-4-fluoropyrrolidine-3-carboxylic acid
• PS-15399
• cis-1-[(benzyloxy)carbonyl]-4-fluoropyrrolidine-3-carboxylicacid
• cis-1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester
• 1932027-72-9
• starbld0042299

• MDL： MFCD22573909
• Inchi： 1S/C13H14FNO4/c14-11-7-15(6-10(11)12(16)17)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,16,17)/t10-,11+/m0/s1
• InChI Key： JQGKTZMTJXSICS-WDEREUQCSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@@H](F)[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 267.09068609g/mol
• Monoisotopic Mass: 267.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel-

Introduction to 1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel- (CAS No. 2454397-64-7)

1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel-, identified by the CAS number 2454397-64-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent at the 4-position and an ester group at the 1-position, contribute to its unique chemical properties and biological interactions.

The stereochemistry of (3R,4S)-rel- is a critical aspect of this compound's identity. The relative configuration at the 3 and 4 positions of the pyrrolidine ring imparts specific spatial arrangements to the substituents, which can significantly influence its pharmacokinetic behavior and biological efficacy. This stereochemical precision is often a hallmark of compounds designed through rational drug design approaches, aiming to optimize binding affinity and reduce off-target effects.

In recent years, there has been a surge in research focused on fluorinated pyrrolidine derivatives due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The fluoro atom at the 4-position in this compound is particularly noteworthy, as it can modulate electronic properties and hydrogen bonding interactions with biological targets. Such modifications are frequently employed in drug development to fine-tune receptor binding profiles.

The ester group at the 1-position of 1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel- introduces another layer of functionality that can be exploited for various pharmacological purposes. Ester groups are commonly found in pharmaceuticals due to their ability to enhance solubility and facilitate absorption. Additionally, they can serve as points for further chemical modification, allowing for the synthesis of more complex derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Pyrrolidine-based scaffolds have been extensively explored in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The unique combination of structural elements in 1-(phenylmethyl) ester, coupled with the stereochemical precision of (3R,4S)-rel-, positions this compound as a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of such compounds. These methodologies have been instrumental in identifying novel leads and optimizing existing candidates for therapeutic use. The structural features of 2454397-64-7 make it an attractive molecule for virtual screening against various protein targets, including enzymes and receptors implicated in human diseases.

The synthesis of this compound involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and asymmetric hydrogenation have been employed to achieve the desired stereochemical configuration efficiently. The development of robust synthetic routes is crucial for scaling up production and making these advanced molecules accessible for preclinical and clinical studies.

In conclusion,1,3-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(phenylmethyl) ester, (3R,4S)-rel- represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its incorporation into drug discovery pipelines holds promise for addressing complex diseases through innovative molecular design. As research continues to uncover new biological functions and synthetic strategies for fluorinated pyrrolidine derivatives,2454397-64-7 is poised to play a pivotal role in shaping future therapeutic interventions.